4-Methyl-3-[2-(pyridin-4-yl)acetamido]benzoic acid

• IUPAC Name: 4-methyl-3-[(2-pyridin-4-ylacetyl)amino]benzoic acid
• InChI: InChI=1S/C15H14N2O3/c1-10-2-3-12(15(19)20)9-13(10)17-14(18)8-11-4-6-16-7-5-11/h2-7,9H,8H2,1H3,(H,17,18)(H,19,20)
• InChI Key: NLQIVIKNGXDZMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)O)NC(=O)CC2=CC=NC=C2
• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol

Description

“4-Methyl-3-[2-(pyridin-4-yl)acetamido]benzoic acid” is a chemical compound with the molecular formula C15H14N2O3. It has a molecular weight of 270.28. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H14N2O3/c1-10-2-3-12(15(19)20)9-13(10)17-14(18)8-11-4-6-16-7-5-11/h2-7,9H,8H2,1H3,(H,17,18)(H,19,20). This code provides a detailed description of the molecule’s structure, including the positions of the atoms and the types of bonds between them.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 270.28. It is a solid at room temperature and is typically stored in a powder form.

Mechanism of Action

The exact mechanism of action of 4-Methyl-3-[2-(pyridin-4-yl)acetamido]benzoic acid is not fully understood, but it is thought to involve the inhibition of certain enzymes and the modulation of various signaling pathways. This compound has been shown to interact with the active site of carbonic anhydrase, preventing the conversion of carbon dioxide to bicarbonate ions. This inhibition can lead to a decrease in pH and the disruption of cellular processes. Additionally, this compound has been shown to inhibit cholinesterase, an enzyme that breaks down acetylcholine, a neurotransmitter involved in muscle contraction and cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including anti-inflammatory and anti-tumor activity. It has also been shown to inhibit the growth of certain bacteria, making it a potential candidate for the development of new antibiotics. This compound has been shown to have a low toxicity profile, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One advantage of 4-Methyl-3-[2-(pyridin-4-yl)acetamido]benzoic acid is its versatility in the laboratory. It can be used in a variety of assays and experiments to investigate its potential applications in drug development. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 4-Methyl-3-[2-(pyridin-4-yl)acetamido]benzoic acid. One potential application is in the development of new anti-inflammatory drugs. This compound has been shown to have potent anti-inflammatory activity, and further research could lead to the development of new drugs that target this pathway. Additionally, this compound has been shown to have anti-tumor activity, and further research could lead to the development of new cancer therapies. Finally, this compound has been investigated for its potential use as a diagnostic tool, and future research could lead to the development of new diagnostic assays based on its properties.
Conclusion:
In conclusion, this compound is a promising compound with a wide range of potential applications in the field of medicinal chemistry. Its anti-inflammatory, anti-tumor, and anti-microbial properties, as well as its ability to inhibit certain enzymes, make it a promising candidate for the development of new drugs. Further research is needed to fully understand its mechanism of action and potential applications, but the future looks bright for this versatile compound.

Scientific Research Applications

4-Methyl-3-[2-(pyridin-4-yl)acetamido]benzoic acid has been studied extensively for its potential applications in the development of new drugs. It has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties, making it a promising candidate for the treatment of various diseases. This compound has also been investigated for its ability to inhibit certain enzymes, such as carbonic anhydrase and cholinesterase, which play important roles in physiological processes.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause certain health hazards. Specific hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.